(1S,2R)-2-(methoxycarbonyl)cyclopentanecarboxylic acid

• Molecular Formula: C8H12O4
• Molecular Weight: 172.18 g/mol
• IUPAC Name: (1S,2R)-2-methoxycarbonylcyclopentane-1-carboxylic acid
• InChI: InChI=1S/C8H12O4/c1-12-8(11)6-4-2-3-5(6)7(9)10/h5-6H,2-4H2,1H3,(H,9,10)/t5-,6+/m0/s1
• InChI Key: KYGFHAUBFNTXFK-NTSWFWBYSA-N
• Isomeric SMILES: COC(=O)[C@@H]1CCC[C@@H]1C(=O)O
• Canonical SMILES: COC(=O)C1CCCC1C(=O)O

Description

(1S,2R)-2-(methoxycarbonyl)cyclopentanecarboxylic acid is a useful research compound. Its molecular formula is C8H12O4 and its molecular weight is 172.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyclopentane-1,2-dicarboxylic acid dimethyl ester (2.50 g, 13.4 mmol) was dissolved in methanol (2.5 mL) and a solution of potassium hydroxide (85% purity) (920 mg, 13.9 mmol) in methanol (4.0 mL) and water (0.5 mL) in a 25 mL round bottom flask. The reaction mixture was heated at 75° C. for 4 h. The reaction mixture was cooled to 0° C. and acidified to pH 2 with 2M HCl in water. The reaction mixture was diluted with water (100 mL) and extracted with ether. The organic layer was dried over anhydrous magnesium sulfate and concentrated on a rotary evaporator to give cyclopentane-1,2-dicarboxylic acid monomethyl ester as a faint-yellow liquid.